Cas no 180690-64-6 (1,4-Cyclohexanedione, 2-acetyl-3-methyl- (9CI))

1,4-Cyclohexanedione, 2-acetyl-3-methyl- (9CI) structure
180690-64-6 structure
Product Name:1,4-Cyclohexanedione, 2-acetyl-3-methyl- (9CI)
CAS No:180690-64-6
MF:C9H12O3
MW:168.189783096313
CID:113507
PubChem ID:10511301
Update Time:2025-04-18

1,4-Cyclohexanedione, 2-acetyl-3-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,4-Cyclohexanedione, 2-acetyl-3-methyl- (9CI)
    • 1,4-Cyclohexanedione,2-acetyl-3-methyl-
    • 180690-64-6
    • 2-acetyl-3-methylcyclohexane-1,4-dione
    • Inchi: 1S/C9H12O3/c1-5-7(11)3-4-8(12)9(5)6(2)10/h5,9H,3-4H2,1-2H3
    • InChI Key: ZICNNDGYGZBTLO-UHFFFAOYSA-N
    • SMILES: O=C1CCC(C(C(C)=O)C1C)=O

Computed Properties

  • Exact Mass: 168.07866
  • Monoisotopic Mass: 168.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 51.2Ų

Experimental Properties

  • PSA: 51.21
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